Cas no 2137542-89-1 (ethyl 3-{(oxetan-2-yl)methylcarbamoyl}propanoate)

• Product Name: ethyl 3-{(oxetan-2-yl)methylcarbamoyl}propanoate
• CAS No: 2137542-89-1
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 5965074
• PubChem ID: 165478394
• Update Time: 2025-10-31

ethyl 3-{(oxetan-2-yl)methylcarbamoyl}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{(oxetan-2-yl)methylcarbamoyl}propanoate
• 2137542-89-1
• EN300-1067369
• ethyl 3-{[(oxetan-2-yl)methyl]carbamoyl}propanoate

• Inchi： 1S/C10H17NO4/c1-2-14-10(13)4-3-9(12)11-7-8-5-6-15-8/h8H,2-7H2,1H3,(H,11,12)
• InChI Key： SQLAKCCGCIUJSG-UHFFFAOYSA-N
• SMILES： O1CCC1CNC(CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.6Ų

Additional information on ethyl 3-{(oxetan-2-yl)methylcarbamoyl}propanoate

Ethyl 3-{(oxetan-2-yl)methylcarbamoyl}propanoate: A Comprehensive Overview

Ethyl 3-{(oxetan-2-yl)methylcarbamoyl}propanoate, with the CAS number 2137542-89-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as Ethyl 3-(oxetan-2-ylmethylcarbamoyl)propanoate, has garnered attention due to its unique structural properties and potential applications in drug delivery systems and polymer synthesis.

The molecular structure of ethyl 3-{(oxetan-2-yl)methylcarbamoyl}propanoate consists of an oxetane ring, a carbamate group, and an ethyl ester moiety. The oxetane ring, a four-membered cyclic ether, contributes to the compound's stability and reactivity. Recent studies have highlighted the importance of oxetane-containing compounds in bioresorbable polymers, which are increasingly used in medical applications such as sutures and drug delivery devices.

One of the key features of this compound is its ability to undergo controlled degradation under physiological conditions. This property makes it an attractive candidate for use in biodegradable materials. Researchers have explored the synthesis of ethyl 3-{(oxetan-2-yl)methylcarbamoyl}propanoate through various routes, including nucleophilic substitution and carbamate formation reactions. These methods have been optimized to improve yield and purity, ensuring scalability for industrial applications.

In terms of applications, ethyl 3-{(oxetan-2-yl)methylcarbamoyl}propanoate has shown promise in the development of polymeric materials with tailored mechanical properties. For instance, its incorporation into polyurethanes has resulted in materials with enhanced flexibility and biocompatibility. These advancements are particularly relevant in the field of regenerative medicine, where biodegradable scaffolds are essential for tissue engineering.

Recent research has also focused on the potential of ethyl 3-{(oxetan-2-yl)methylcarbamoyl}propanoate as a precursor for bioactive molecules. By modifying the ester group or introducing functional side chains, scientists have demonstrated the ability to create derivatives with specific biological activities. For example, certain derivatives have exhibited anti-inflammatory properties, suggesting their potential use in therapeutic agents.

The synthesis and characterization of ethyl 3-{(oxetan-2-yl)methylcarbamoyl}propanoate have been extensively documented in scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These studies underscore the importance of rigorous characterization in ensuring the reliability of chemical compounds for downstream applications.

In conclusion, ethyl 3-{(oxetan-2-yl)methylcarbamoyl}propanoate represents a versatile compound with diverse applications in materials science and biotechnology. Its unique structural features and favorable degradation properties make it a valuable tool for researchers seeking to develop innovative solutions in these fields.